Cas no 1199773-06-2 (1-Bromo-3-isobutylthiobenzene)

• Product Name: 1-Bromo-3-isobutylthiobenzene
• CAS No: 1199773-06-2
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 858085
• PubChem ID: 53216983
• Update Time: 2025-04-19

1-Bromo-3-isobutylthiobenzene Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(isobutyl)sulfane
• 1-Bromo-3-isobutylthiobenzene
• 1-bromo-3-(2-methylpropylsulfanyl)benzene
• ZXB77306
• 1199773-06-2
• 1-Bromo-3-iso-butylthiobenzene
• CS-0211868
• BS-20016
• DTXSID50682092
• DB-363432
• 1-Bromo-3-[(2-methylpropyl)sulfanyl]benzene
• Benzene, 1-bromo-3-[(2-methylpropyl)thio]-
• AKOS015835439
• MFCD13195735

• MDL： MFCD13195735
• Inchi： 1S/C10H13BrS/c1-8(2)7-12-10-5-3-4-9(11)6-10/h3-6,8H,7H2,1-2H3
• InChI Key： YMZQKZSYYUVQLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCC(C)C

Computed Properties

• Exact Mass: 243.99200
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 4.19720

1-Bromo-3-isobutylthiobenzene Security Information

• Storage Condition：Sealed in dry,2-8°C